2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol

• Molecular Formula: C19H16N2O2S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2-(2-hydroxy-3-methylphenyl)-5-phenyl-2,3-dihydro-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H16N2O2S/c1-11-6-5-9-13(16(11)22)17-20-18(23)15-14(10-24-19(15)21-17)12-7-3-2-4-8-12/h2-10,17,21-22H,1H3,(H,20,23)
• InChI Key: JLGFDZOLDBGVMJ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1O)C2NC3=C(C(=CS3)C4=CC=CC=C4)C(=O)N2
• Canonical SMILES: CC1=C(C(=CC=C1)C2NC3=C(C(=CS3)C4=CC=CC=C4)C(=O)N2)O

Description

2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol, also known as THPN, is a synthetic compound that has been found to have potential therapeutic applications. THPN is a member of the thienopyrimidine family of compounds and has been shown to have a unique mechanism of action.

Mechanism of Action

The mechanism of action of 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol is not fully understood, but it has been proposed that it may inhibit the activity of the enzyme phosphodiesterase-4 (PDE4). PDE4 is involved in the regulation of cyclic adenosine monophosphate (cAMP) levels, which play a role in various cellular processes. By inhibiting PDE4, 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol may increase cAMP levels and affect cellular signaling pathways.
Biochemical and Physiological Effects:
2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol has been shown to have various biochemical and physiological effects. In one study, 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol was found to inhibit the proliferation of human hepatocellular carcinoma cells by inducing cell cycle arrest and apoptosis. Another study showed that 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol protected against oxidative stress-induced apoptosis in human retinal pigment epithelial cells by reducing the production of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol in lab experiments is its unique mechanism of action. 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol may be useful in investigating the role of PDE4 and cAMP in cellular signaling pathways. However, one limitation of using 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol is that its effects may be cell-type specific and may not be applicable to all cell types.

Future Directions

There are several future directions for research on 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol. One direction is to investigate the potential therapeutic applications of 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol in other types of cancer cells. Another direction is to further investigate the mechanism of action of 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol and its effects on cellular signaling pathways. Additionally, the development of more potent derivatives of 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol may be explored for potential therapeutic applications.

Synthesis Methods

The synthesis of 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol involves the reaction of 2-hydroxy-3-methylbenzaldehyde and thiourea in the presence of a catalytic amount of acetic acid. The resulting product is then reacted with phenylacetyl chloride to yield 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol. The synthesis of 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol has been optimized to produce a high yield of the compound.

Scientific Research Applications

2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol has been investigated for its potential therapeutic applications in various scientific research studies. One study found that 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol has antitumor activity against human hepatocellular carcinoma cells. Another study showed that 2-(2-Hydroxy-3-methylphenyl)-5-phenyl-1,2-dihydrothieno[2,3-d]pyrimidin-4-ol has a protective effect against oxidative stress-induced apoptosis in human retinal pigment epithelial cells.